Cas no 922668-73-3 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 922668-73-3
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5497604
• Update Time: 2025-07-09

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-ethylsulfonylbenzamide
• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C20H20N2O3S2/c1-4-27(24,25)18-8-6-5-7-16(18)19(23)22-20-21-17(12-26-20)15-10-9-13(2)11-14(15)3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： KQOLGRFYEWTEKH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide

N-4-(2,4-Dimethylphenyl)-1,3-Thiazol-2-yl-2-(Ethanesulfonyl)Benzamide: A Comprehensive Overview

N-4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 922668-73-3) is a complex organic compound with significant potential in various pharmaceutical and medicinal applications. This compound belongs to the class of thiazoles and features a unique structural arrangement that includes a benzamide moiety, an ethanesulfonyl group, and a 2,4-dimethylphenyl substituent. The intricate structure of this compound contributes to its diverse biological activities and therapeutic properties.

The CAS number 922668-73-3 serves as a unique identifier for this compound in chemical databases and literature, facilitating its precise reference and study. The compound's molecular formula is C₁₉H₁₉N₃O₃S₂, and its molecular weight is approximately 401.5 g/mol. These properties are crucial for understanding its behavior in various chemical and biological environments.

Recent research has highlighted the potential of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide has been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that it could be a valuable addition to the arsenal of anticancer therapies.

The ethanesulfonyl group in the structure of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide plays a crucial role in its biological activity. This functional group enhances the compound's solubility and bioavailability, making it more effective in vivo. Furthermore, the presence of the thiazole ring contributes to the compound's stability and resistance to metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects.

The synthesis of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide involves several steps, including the formation of the thiazole ring and the introduction of the ethanesulfonyl group. Advanced synthetic methods have been developed to improve the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(ethanesulfonyl)benzamide (CAS No. 922668-73-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers in the field of medicinal chemistry.